Cas no 64030-98-4 (1H-Indazole, 3,4,6-trinitro-)

• Product Name: 1H-Indazole, 3,4,6-trinitro-
• CAS No: 64030-98-4
• MF: C₇H₃N₅O₆
• MW: 253.128620386124
• CID: 1664859
• Update Time: 2024-08-30

1H-Indazole, 3,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3,4,6-trinitro-

• Inchi： 1S/C7H3N5O6/c13-10(14)3-1-4-6(5(2-3)11(15)16)7(9-8-4)12(17)18/h1-2H,(H,8,9)
• InChI Key： KAFWZMLMUCOBRD-UHFFFAOYSA-N
• SMILES： N1C2=C(C([N+]([O-])=O)=CC([N+]([O-])=O)=C2)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 253.00839

Experimental Properties

• Density: 1.937±0.06 g/cm3(Predicted)
• Melting Point: 186 °C
• Boiling Point: 552.9±45.0 °C(Predicted)
• PSA: 158.1
• pka: 4.18±0.40(Predicted)